7-(3-fluorophenyl)-3-(4-methylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(3-fluorophenyl)-3-[(4-methylphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H15FN2OS/c1-13-5-7-14(8-6-13)10-23-12-22-18-17(11-25-19(18)20(23)24)15-3-2-4-16(21)9-15/h2-9,11-12H,10H2,1H3
• InChI Key: HJZTUGAQRZEMNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=NC3=C(C2=O)SC=C3C4=CC(=CC=C4)F
• Molecular Formula: C20H15FN2OS
• Molecular Weight: 350.4 g/mol

Description

7-(3-fluorophenyl)-3-(4-methylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has been synthesized in recent years for its potential use in scientific research. This compound has shown promise in a variety of applications, including cancer research, drug discovery, and neuroscience. In

Scientific Research Applications

Synthesis and Biological Activity

Synthetic Approaches : A variety of synthetic strategies have been developed to access thieno[3,2-d]pyrimidine derivatives, showcasing their importance in medicinal chemistry. For instance, one-step synthesis methods have been reported that emphasize step economy and reduced environmental impact, providing a green approach to these pharmacologically significant compounds (Shi et al., 2018).

Antimicrobial and Antifungal Activity : Thieno[3,2-d]pyrimidine derivatives have demonstrated significant antimicrobial and antifungal activities. Studies have shown that certain derivatives exhibit higher antifungal activity than standard drugs against various Candida species, indicating their potential as novel antifungal agents (Kahveci et al., 2020).

Pharmacological Evaluation

Anticancer Potential : The search for new anticancer agents has led to the evaluation of thieno[3,2-d]pyrimidine derivatives for their cytotoxicity against human cancer cell lines. Some derivatives have been found to exhibit potent anticancer activity, with specific compounds showing significant activity comparable to or exceeding that of standard drugs (Hosamani et al., 2015).

Anti-inflammatory and Antinociceptive Activities : Derivatives of thieno[3,2-d]pyrimidine have also been explored for their anti-inflammatory and antinociceptive properties. Certain compounds have shown promising results in preclinical models, indicating their potential for the development of new therapeutic agents for inflammation and pain management (Alam et al., 2010).